Cas no 120354-33-8 (4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,1,5,6,7,8,9-hexahydro-2-[3-(trifluoromethyl)phenyl]-)

4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,1,5,6,7,8,9-hexahydro-2-[3-(trifluoromethyl)phenyl]- structure
120354-33-8 structure
Product Name:4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,1,5,6,7,8,9-hexahydro-2-[3-(trifluoromethyl)phenyl]-
CAS No:120354-33-8
MF:C18H15F3N2OS
MW:364.384713411331
CID:223525
PubChem ID:3078215
Update Time:2025-04-19

4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,1,5,6,7,8,9-hexahydro-2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 4H-Cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one,1,5,6,7,8,9-hexahydro-2-[3-(trifluoromethyl)phenyl]-
    • 2-[3-(trifluoromethyl)phenyl]-3,5,6,7,8,9-hexahydrocyclohepta[2,3]thieno[2,4-b]pyrimidin-4-one
    • 4H-Cyclohepta(4,5)thieno(2,3-d)pyrimidin-4-one, 1,5,6,7,8,9-hexahydro-2-(3-(trifluoromethyl)phenyl)-
    • DTXSID60152817
    • BRN 5997903
    • 120354-33-8
    • Inchi: 1S/C18H15F3N2OS/c19-18(20,21)11-6-4-5-10(9-11)15-22-16(24)14-12-7-2-1-3-8-13(12)25-17(14)23-15/h4-6,9H,1-3,7-8H2,(H,22,23,24)
    • InChI Key: ZQLGCEHDBZPDRV-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(NC(C3C=CC=C(C(F)(F)F)C=3)=N2)=O)C2=C1CCCCC2

Computed Properties

  • Exact Mass: 364.08585
  • Monoisotopic Mass: 364.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Density: 1.49
  • Boiling Point: 518.9°C at 760 mmHg
  • Flash Point: 267.6°C
  • Refractive Index: 1.662
  • PSA: 41.46
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